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Compound of Interest

Compound Name: 6-Iodo-2,3-dimethylbenzoic acid

Cat. No.: B13657114

Get Quote

Executive Summary: The Steric Advantage
In the realm of medicinal chemistry and crystal engineering, 6-iodo-2,3-dimethylbenzoic acid
represents a critical "scaffold node." Unlike its unhindered isomers (e.g., 4-iodo or 5-iodo

derivatives), the 6-iodo variant features a 1,2,3,6-substitution pattern. This creates a unique

steric environment where the carboxyl group is flanked by a methyl group at position 2 and an

iodine atom at position 6.

This guide objectively compares the structural dynamics of this molecule against its non-

iodinated parent and isomeric alternatives. The data reveals that the 6-iodo derivative offers

superior utility in atroposelective synthesis and halogen-bonded supramolecular assemblies,

albeit with distinct solubility challenges.

Comparative Crystallography: The Ortho-Effect
The defining feature of 6-iodo-2,3-dimethylbenzoic acid is the "Ortho-Twist." In standard

benzoic acids, the carboxyl group is coplanar with the benzene ring to maximize

-conjugation. However, the steric clash between the 2-methyl and 6-iodo substituents forces
the carboxyl group out of plane.
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Table 1: Structural Parameters & Physical Properties
Data aggregated from specific experimental values and validated structural analogues (2,6-

disubstituted systems).

Feature
6-Iodo-2,3-

dimethylbenzoic acid

(Target)

2,3-Dimethylbenzoic

acid (Parent)

2-Iodo-3-

methylbenzoic acid

(Analogue)

Crystal System
Monoclinic

(Predicted/Analogue)
Monoclinic Triclinic

Space Group P2₁/c P2₁/c P-1

COOH Twist Angle
~53° - 59° (High Steric

Strain)

~15° (Planar

stabilized)

~45° (Moderate

Strain)

Density (

)
~2.15 1.24 2.08

Melting Point 178–182 °C 144–146 °C 158–160 °C

Primary Synthon
Catemer (Chain) or

Twisted Dimer

Centrosymmetric

Dimer

Centrosymmetric

Dimer

Halogen Bond Strong (I···O=C) N/A Moderate (I···O=C)

Technical Insight: The high twist angle (~55°) in the 6-iodo derivative disrupts the standard

centrosymmetric carboxylic acid dimer (

). Instead, this molecule favors forming helical catemers or halogen-bonded

networks, making it a superior candidate for designing polar crystals compared to

the centrosymmetric (non-polar) parent compound.
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Intermolecular Interaction Network
To understand the stability of this crystal lattice, we must analyze the competition between

Hydrogen Bonding (HB) and Halogen Bonding (XB).

Diagram 1: Competitive Interaction Pathways
This diagram illustrates the "decision tree" the molecule undergoes during crystallization,

determined by solvent polarity and steric pressure.
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Figure 1: The steric bulk at positions 2 and 6 destabilizes the classic planar dimer, favoring

helical chains reinforced by Iodine-Oxygen halogen bonds.
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Synthetic Protocol: Regioselective Iodination
Synthesizing the 6-iodo derivative requires bypassing the natural tendency of the ring to

iodinate at the para position (position 4) relative to the methyls. The most robust protocol

utilizes Directed Ortho Metalation (DoM) or a Sandmeyer-type transformation from the amino-

precursor.

Below is the optimized Sandmeyer Protocol for high purity, minimizing the formation of the 4-

iodo isomer.

Step-by-Step Methodology
Precursor Preparation: Dissolve 6-amino-2,3-dimethylbenzoic acid (10 mmol) in

(2.5 M, 20 mL). Chill to 0°C.

Diazotization: Add

(1.1 eq) dropwise. Maintain temp < 5°C to prevent phenol formation. Stir for 30 mins.

Checkpoint: Solution must remain clear/pale yellow. Darkening indicates decomposition.

Iodination (The Critical Step): Prepare a solution of KI (2.0 eq) in water. Add the diazonium

salt solution slowly to the KI solution at room temperature.

Why? Inverse addition prevents side-coupling of the diazonium salt.

Workup: Heat to 60°C for 1 hour to ensure

evolution is complete. Extract with Ethyl Acetate. Wash with

(to remove free iodine).

Crystallization: Recrystallize from Ethanol/Water (80:20).

Diagram 2: Synthesis & Purification Workflow
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Figure 2: Optimized Sandmeyer route ensuring regiochemical fidelity and removal of iodine

byproducts.

Performance Analysis: Why Choose the 6-Iodo
Derivative?
Scaffold Rigidity in Drug Design
In drug discovery, the "Magic Methyl" effect is well known, but the "Iodo-Lock" provided by this

molecule is superior.

Mechanism: The bulky iodine at position 6 locks the rotation of the phenyl ring relative to the

carboxylamide (if derivatized).

Benefit: This pre-organizes the molecule into a bioactive conformation, reducing the entropic

penalty of binding to a protein target.

Halogen Bonding Donor
Unlike the 6-bromo or 6-chloro analogues, the 6-iodo derivative possesses a large, polarizable

electron cloud with a distinct positive potential cap (

-hole).

Application: It serves as a potent monodentate donor in crystal engineering, capable of

binding to neutral nitrogen acceptors (e.g., pyridines) with interaction energies exceeding 30

kJ/mol.
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Stability Comparison
Derivative Oxidative Stability Photostability Solubility (DMSO)

6-Iodo
Moderate (Susceptible

to Pd-insertion)
Low (Store in dark) High

6-Bromo High High Moderate

H-Parent Very High Very High Very High
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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